molecular formula C17H16BrClO5 B12007798 4-Chloro-2-methylphenyl 2-bromo-3,4,5-trimethoxybenzoate

4-Chloro-2-methylphenyl 2-bromo-3,4,5-trimethoxybenzoate

Cat. No.: B12007798
M. Wt: 415.7 g/mol
InChI Key: ZFTHSLAIYMWTNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-methylphenyl 2-bromo-3,4,5-trimethoxybenzoate typically involves the esterification of 4-chloro-2-methylphenol with 2-bromo-3,4,5-trimethoxybenzoic acid. The reaction is carried out in the presence of a suitable catalyst and under controlled temperature conditions to ensure high yield and purity .

Industrial Production Methods

standard organic synthesis techniques involving esterification and bromination reactions are employed .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-methylphenyl 2-bromo-3,4,5-trimethoxybenzoate undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include N-bromosuccinimide (NBS) for bromination and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of derivatives with different functional groups .

Scientific Research Applications

4-Chloro-2-methylphenyl 2-bromo-3,4,5-trimethoxybenzoate is used in various scientific research applications, including:

Comparison with Similar Compounds

Similar Compounds

Properties

Molecular Formula

C17H16BrClO5

Molecular Weight

415.7 g/mol

IUPAC Name

(4-chloro-2-methylphenyl) 2-bromo-3,4,5-trimethoxybenzoate

InChI

InChI=1S/C17H16BrClO5/c1-9-7-10(19)5-6-12(9)24-17(20)11-8-13(21-2)15(22-3)16(23-4)14(11)18/h5-8H,1-4H3

InChI Key

ZFTHSLAIYMWTNN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)Cl)OC(=O)C2=CC(=C(C(=C2Br)OC)OC)OC

Origin of Product

United States

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